Cas no 53044-24-9 (Benzenemethanol, 2-(phenylamino)-)

• Product Name: Benzenemethanol, 2-(phenylamino)-
• CAS No: 53044-24-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 358166
• PubChem ID: 12682595
• Update Time: 2025-10-25

Benzenemethanol, 2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(phenylamino)-
• (2-anilinophenyl)methanol
• 2-(Phenylamino)benzenemethanol
• EN300-7352826
• [2-(PHENYLAMINO)PHENYL]METHANOL
• SCHEMBL1520973
• 53044-24-9
• DTXSID70506766

• Inchi： 1S/C13H13NO/c15-10-11-6-4-5-9-13(11)14-12-7-2-1-3-8-12/h1-9,14-15H,10H2
• InChI Key： ULYQVUSFLDDMAB-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol, 2-(phenylamino)-

Benzenemethanol, 2-(phenylamino)- (CAS No. 53044-24-9)

Benzenemethanol, 2-(phenylamino)-, also known by its CAS registry number 53044-24-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenemethanol moiety with a phenylamino group. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The molecular structure of Benzenemethanol, 2-(phenylamino)- consists of a benzene ring substituted with both a hydroxymethyl group (-CH₂OH) and an amino group (-NH₂). This arrangement creates a molecule with both hydrophilic and hydrophobic characteristics, which is advantageous in many chemical processes. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. For instance, researchers have explored its ability to act as a building block for constructing dynamic covalent networks, which can adapt to environmental changes.

In terms of synthesis, Benzenemethanol, 2-(phenylamino)- can be prepared through various methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of benzaldehyde with aniline in the presence of catalytic agents. This method not only ensures high yield but also allows for precise control over the product's purity and structure. The synthesis process has been optimized in recent years to enhance efficiency and reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The chemical properties of Benzenemethanol, 2-(phenylamino)- are heavily influenced by its functional groups. The hydroxymethyl group imparts hydrogen bonding capabilities, while the phenylamino group contributes to aromaticity and potential for further functionalization. These properties make the compound highly versatile. For example, it can serve as an intermediate in the synthesis of more complex molecules or as a precursor for advanced materials.

Recent research has focused on the application of Benzenemethanol, 2-(phenylamino)- in drug delivery systems. Its ability to form stable complexes with various drugs has been exploited to create targeted drug delivery vehicles. Additionally, its biocompatibility has made it a promising candidate for use in biomedical applications, such as tissue engineering and biosensors.

In conclusion, Benzenemethanol, 2-(phenylamino)- (CAS No. 53044-24-9) is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic chemistry and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.